Cas no 82690-38-8 (Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-)

• Product Name: Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-
• CAS No: 82690-38-8
• MF: C₁₆H₁₁N
• MW: 217.265243768692
• CID: 687254
• PubChem ID: 71417965
• Update Time: 2025-04-19

Benzenamine, 3-(4-phenyl-1,3-butadiynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(4-phenyl-1,3-butadiynyl)-
• 3-(4-phenylbuta-1,3-diynyl)aniline
• 3-(4-Phenylbuta-1,3-diyn-1-yl)aniline
• DTXSID60837293
• 82690-38-8

• Inchi： 1S/C16H11N/c17-16-12-6-11-15(13-16)10-5-4-9-14-7-2-1-3-8-14/h1-3,6-8,11-13H,17H2
• InChI Key： ZXCJPZATEVLOQN-UHFFFAOYSA-N
• SMILES： NC1C=CC=C(C#CC#CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 217.089149355g/mol
• Monoisotopic Mass: 217.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų